N'-{5-[4-(diethylamino)benzoyl]-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide

• IUPAC Name: N'-[5-[4-(diethylamino)benzoyl]-1,3-thiazol-2-yl]-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C17H22N4OS/c1-5-21(6-2)14-9-7-13(8-10-14)16(22)15-11-18-17(23-15)19-12-20(3)4/h7-12H,5-6H2,1-4H3/b19-12+
• InChI Key: FBODAPOHPFTVSK-XDHOZWIPSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=O)C2=CN=C(S2)N=CN(C)C
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)C(=O)C2=CN=C(S2)/N=C/N(C)C
• Molecular Formula: C17H22N4OS
• DSSTOX Substance ID: DTXSID801324740
• Molecular Weight: 330.4 g/mol
• Solubility: 48.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 861211-30-5

Description

“N’-{5-[4-(diethylamino)benzoyl]-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide” is a chemical compound with the CAS Number: 861211-30-5 and a molecular weight of 330.45. The compound is solid in physical form.

Scientific Research Applications

Chemical Synthesis and Characterization

Research has demonstrated innovative approaches to synthesizing and characterizing compounds related to N'-{5-[4-(diethylamino)benzoyl]-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide. These studies involve the creation of heterocyclic compounds and exploring their chemical behaviors under different conditions. For instance, Meslin and Quiniou (1975) discussed the synthesis of related compounds and their reactions, highlighting the versatility of thiazole derivatives in chemical synthesis (Meslin & Quiniou, 1975).

Biological Applications

Several studies have explored the biological activities of compounds structurally similar to N'-{5-[4-(diethylamino)benzoyl]-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide. These compounds have been evaluated for their potential in various therapeutic areas, including anticancer and antimicrobial activities.

• Tiwari et al. (2017) reported on the synthesis of Schiff’s bases containing a thiadiazole scaffold, demonstrating promising anticancer activity against a range of human cancer cell lines. This study suggests the potential of these compounds in oncology research, highlighting their effectiveness and the feasibility of a facile, solvent-free synthesis method under microwave irradiation (Tiwari et al., 2017).

• Narayana et al. (2004) investigated the synthesis of new thiazole derivatives for their antifungal properties, contributing to the understanding of these compounds' roles in developing potential antifungal agents (Narayana et al., 2004).

Safety and Hazards

The safety and hazards associated with “N’-{5-[4-(diethylamino)benzoyl]-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide” are not clear from the information available. It’s always important to handle chemical compounds with care and to follow appropriate safety protocols.